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Compound of Interest

Compound Name:
Trifluoroacetaldehyde methyl

hemiacetal

Cat. No.: B1215177 Get Quote

In-depth Technical Guide: Trifluoroacetaldehyde
Methyl Hemiacetal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of Trifluoroacetaldehyde Methyl Hemiacetal (CAS No. 431-46-

9). The information is compiled from various Safety Data Sheets (SDS) and chemical

databases to ensure a thorough understanding for professionals in research and development.

Chemical and Physical Properties
Trifluoroacetaldehyde methyl hemiacetal, also known as 2,2,2-trifluoro-1-methoxyethanol, is

a colorless to almost colorless clear liquid. It is often supplied with a small percentage of

methanol. This compound serves as a stable source of the volatile trifluoroacetaldehyde,

making it a valuable reagent in organic synthesis, particularly for the introduction of the

trifluoromethyl group into molecules.[1]

Table 1: Physical and Chemical Properties of Trifluoroacetaldehyde Methyl Hemiacetal
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Property Value Source(s)

Molecular Formula C3H5F3O2 [2]

Molecular Weight 130.07 g/mol [3]

CAS Number 431-46-9 [2]

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 98 °C

104-106 °C [3][4]

Density 1.26 g/cm³ [5]

1.35 g/cm³ (at 20°C)

1.36 g/cm³ [3][4]

Flash Point 39 °C

42 °C [3][4]

Refractive Index 1.33 [3]

pKa 10.43 ± 0.20 (Predicted) [3]

Hazard Identification and Classification
Trifluoroacetaldehyde methyl hemiacetal is classified as a hazardous substance. It is a

flammable liquid and vapor and is harmful if swallowed.[1] It can cause serious eye irritation

and may cause respiratory irritation. Furthermore, there is evidence to suggest that it may

damage fertility or the unborn child and cause damage to organs (central nervous system and

auditory system) through single or prolonged or repeated exposure.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[5]

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child.

Specific Target Organ Toxicity

(Single Exposure)
1

H370: Causes damage to

organs (Central nervous

system, Auditory system).

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[5]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (Central nervous

system, Auditory system)

through prolonged or repeated

exposure.

GHS Pictograms:

Flame, Health Hazard, Exclamation Mark[5]

Signal Word: Danger

Toxicological Information
Toxicological data for trifluoroacetaldehyde methyl hemiacetal is limited. The available data

from animal studies are summarized below.

Table 3: Acute Toxicity Data
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Route of Exposure Species Dose Source(s)

Oral (LD50) Mouse 750 mg/kg [1]

Intraperitoneal (LD50) Mouse 550 mg/kg [1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with

trifluoroacetaldehyde methyl hemiacetal.

Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

appropriate cartridges.

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face

thoroughly after handling.

Fire and Explosion Prevention: Keep away from heat, sparks, open flames, and other ignition

sources.[2] Take precautionary measures against static discharge.[2] Use only non-sparking

tools.

Storage
Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store in a flammables area.[2]

Store locked up.
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The product may be moisture-sensitive and should be stored under an inert gas. Some

suppliers recommend storage at 2-8°C.
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Handling Procedures

Storage Conditions

Ensure Adequate Ventilation
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid Ignition Sources
(Heat, Sparks, Flames)

Use Non-Sparking Tools
Ground Equipment

In Use? Keep Container
Tightly Closed

Store in Cool, Dry,
Well-Ventilated Area

Store Under
Inert Gas Store Locked Up End

Start

Yes No
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Personal Exposure

Spill or Leak

Fire

Inhalation

Move to Fresh Air
Seek Medical Attention

Skin Contact

Remove Contaminated Clothing
Rinse Skin with Water

Eye Contact

Rinse Eyes with Water
for 15 minutes

Seek Medical Attention

Ingestion

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Isolate Spill Area

Remove Ignition Sources

Ventilate Area

Contain Spill with
Inert Material

Collect Waste in
Sealed Container

Use Appropriate
Extinguishing Media

(Foam, CO2, Dry Chemical)

Cool Containers with
Water Spray

Wear Full Protective Gear
and SCBA
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Start

1. Reaction Setup
(Ketone, Solvent, Inert Atmosphere)

2. Cool Reaction Mixture
(e.g., 0°C or -78°C)

3. Add Base Catalyst

4. Add Trifluoroacetaldehyde
Methyl Hemiacetal

5. Monitor Reaction
(TLC)

Incomplete

6. Quench Reaction
(e.g., sat. NH4Cl)

Complete

7. Aqueous Workup
and Extraction

8. Dry, Concentrate,
and Purify

(Column Chromatography)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. lookchem.com [lookchem.com]

4. TRIFLUOROACETALDEHYDE METHYL HEMIACETAL | 431-46-9 [m.chemicalbook.com]

5. Trifluoroacetaldehyde methyl hemiacetal [sigmaaldrich.com]

To cite this document: BenchChem. [Trifluoroacetaldehyde methyl hemiacetal safety data
sheet (SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215177#trifluoroacetaldehyde-methyl-hemiacetal-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

